5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H9Cl2NO2S
• Molecular Weight: 350.2 g/mol
• IUPAC Name: (5Z)-3-(3-chlorophenyl)-5-[(4-chlorophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H9Cl2NO2S/c17-11-6-4-10(5-7-11)8-14-15(20)19(16(21)22-14)13-3-1-2-12(18)9-13/h1-9H/b14-8-
• InChI Key: PWYZYZDTENZONN-ZSOIEALJSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=O
• SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O

Description

5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione, also known as CBZTZ, is a thiazolidinedione derivative that has been extensively studied for its potential therapeutic applications. This compound has gained significant interest in the scientific community due to its unique chemical properties and potential biological activities.

Mechanism of Action

The exact mechanism of action of 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed that the compound acts by modulating the activity of various neurotransmitters in the brain. 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to enhance the activity of GABA, an inhibitory neurotransmitter, and reduce the activity of glutamate, an excitatory neurotransmitter. This modulation of neurotransmitter activity is believed to be responsible for the anticonvulsant and antitumor activities of 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione.
Biochemical and Physiological Effects:
5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to have a variety of biochemical and physiological effects. The compound has been shown to reduce oxidative stress, inflammation, and apoptosis. It has also been shown to enhance insulin sensitivity and glucose uptake in cells. 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to have a neuroprotective effect, reducing the damage caused by ischemia and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and it has a high yield. 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione is also stable under a variety of conditions, making it suitable for long-term storage. However, there are some limitations to using 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione in lab experiments. The compound is relatively insoluble in water, which can make it difficult to work with. Additionally, the exact mechanism of action of 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione is not fully understood, which can make it difficult to design experiments to test its activity.

Future Directions

There are several future directions for research on 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione. One area of interest is the potential use of 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione analogs with improved activity and selectivity. Additionally, the use of 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione in combination with other drugs for the treatment of cancer and other diseases is an area of active research. Finally, the development of new methods for the synthesis and purification of 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione is an area of ongoing interest.

Synthesis Methods

The synthesis of 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione involves the reaction of 3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione with 4-chlorobenzaldehyde in the presence of a base catalyst. The reaction proceeds through a Knoevenagel condensation reaction, resulting in the formation of 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione. The yield of the reaction is typically high, and the purity of the compound can be achieved through recrystallization.

Scientific Research Applications

5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to possess anticonvulsant, antitumor, and antidiabetic activities. The compound has been tested on various animal models, and the results have been promising. 5-(4-Chlorobenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has also been evaluated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.